Cas no 142259-76-5 (2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester)

2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester structure
142259-76-5 structure
Product Name:2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester
CAS No:142259-76-5
MF:C22H28O3S
MW:372.520925521851
CID:1310887
Update Time:2024-08-18

2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester
    • Inchi: 1S/C22H28O3S/c1-2-25-22(24)13-9-4-3-8-12-19-15-17-21(26-19)20(23)16-14-18-10-6-5-7-11-18/h5-7,10-11,15,17H,2-4,8-9,12-14,16H2,1H3
    • InChI Key: VJULRKICMVRRPU-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(OCC)=O)SC(C(=O)CCC2=CC=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 372.17604

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 504.9±50.0 °C(Predicted)
  • PSA: 43.37

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